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Compound of Interest

Compound Name: 3-Ethoxy-2-methylpentane

Cat. No.: B14301260

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the stereocisomers of 3-ethoxy-2-
methylpentane, a chiral ether with potential applications in various fields of chemical research
and development. This document details the structural aspects, synthesis, separation, and
characterization of its enantiomers and diastereomers.

Introduction to the Stereochemistry of 3-Ethoxy-2-
methylpentane

3-Ethoxy-2-methylpentane possesses two chiral centers at positions 2 and 3 of the pentane
backbone. This gives rise to a total of 22 = 4 possible stereocisomers. These stereocisomers
exist as two pairs of enantiomers. The four stereocisomers are (2R,3R), (2S,3S), (2R,3S), and
(2S,3R). The (2R,3R) and (2S,3S) isomers are enantiomers of each other, as are the (2R,3S)
and (2S,3R) isomers. The relationship between any other pairing is diastereomeric.

The spatial arrangement of the substituents around the chiral centers dictates the optical
activity and biological properties of each stereocisomer. Therefore, the synthesis and separation
of the individual stereoisomers are crucial for their specific applications.
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 To cite this document: BenchChem. [An In-depth Technical Guide to the Stereoisomers of 3-
Ethoxy-2-methylpentane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14301260#stereoisomers-of-3-ethoxy-2-
methylpentane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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